3-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-[2-(1H-imidazol-4-yl)ethyl]propanamide

• Molecular Formula: C25H25N5O5
• Molecular Weight: 475.5 g/mol
• IUPAC Name: 3-(9,10-dimethoxy-5,11-dioxo-6aH-isoindolo[2,1-a]quinazolin-6-yl)-N-[2-(1H-imidazol-5-yl)ethyl]propanamide
• InChI: InChI=1S/C25H25N5O5/c1-34-19-8-7-17-21(22(19)35-2)25(33)30-18-6-4-3-5-16(18)24(32)29(23(17)30)12-10-20(31)27-11-9-15-13-26-14-28-15/h3-8,13-14,23H,9-12H2,1-2H3,(H,26,28)(H,27,31)
• InChI Key: JIZXTPSMGPORLD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C3N(C(=O)C4=CC=CC=C4N3C2=O)CCC(=O)NCCC5=CN=CN5)OC

Description

This compound is a synthetic quinazoline derivative characterized by a fused isoindoloquinazolinone core substituted with methoxy groups at positions 9 and 10, a propanamide linker, and a terminal 1H-imidazol-4-yl ethyl group.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural homology with quinazoline derivatives modified at the propanamide side chain and core substituents. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Comparison

Compound Name / ID	Substituent at Propanamide Terminus	Core Modifications	Reported Activity	Solubility (Predicted)
Target Compound	2-(1H-Imidazol-4-yl)ethyl	9,10-Dimethoxy, isoindoloquinazolinone	N/A (hypothesized kinase inhibition)	Moderate (imidazole enhances hydrophilicity)
Y042-7514 (ChemDiv)	3-Pyridyl	9,10-Dimethoxy, isoindoloquinazolinone	Screening compound (drug discovery)	Low (pyridine may reduce solubility)
PubChem Analog	1H-Indol-4-yl	9,10-Dimethoxy, isoindoloquinazolinone	Unspecified (structural data only)	Low (indole hydrophobic)
2-(6,8-Dibromo-2-methylquinazolin-4-yloxy)-acetohydrazide derivatives	Pyrazole, thiadiazole, triazole	6,8-Dibromo, methyl	Analgesic (ED₅₀: 15–30 mg/kg)	Variable (halogens increase lipophilicity)

Key Observations:

Terminal Substituent Impact: The target compound’s imidazole group may enhance solubility compared to pyridine (Y042-7514) or indole (PubChem analog) due to its polar nitrogen atoms. Analogs with pyrazole or thiadiazole termini () exhibit potent analgesic activity, implying that electron-rich heterocycles at this position enhance bioactivity .

Core Modifications: Methoxy groups at positions 9 and 10 (target compound) likely improve metabolic stability compared to brominated analogs (), which may face higher clearance rates due to halogenated metabolic vulnerabilities.

Pharmacological Potential: While the target compound lacks direct activity data, its structural similarity to Y042-7514 (a screening compound) suggests utility in kinase inhibitor libraries. Conversely, brominated quinazolines () prioritize analgesia, likely via cyclooxygenase or opioid receptor modulation .

Research Findings and Hypotheses

Analgesic Activity ():

Quinazoline derivatives with pyrazole (compound 6 , ED₅₀: 20 mg/kg) or thiadiazole (compound 14a , ED₅₀: 18 mg/kg) substituents showed superior analgesic efficacy in rodent models compared to aspirin (ED₅₀: 35 mg/kg). This suggests that terminal heterocycles with hydrogen-bonding capacity are critical for activity. The target compound’s imidazole group may similarly engage in H-bonding but requires empirical validation .

Drug Development Potential ():

Y042-7514, a 3-pyridyl analog, is categorized as a screening compound, indicating its use in high-throughput assays for kinase or protease targets. The target compound’s imidazole terminus could offer improved selectivity for kinases like EGFR or VEGFR, where imidazole-based inhibitors (e.g., Erlotinib analogs) are established .

Solubility and Bioavailability:

The imidazole group in the target compound may confer better aqueous solubility (~2–5 mg/mL predicted) compared to Y042-7514 (<1 mg/mL), enhancing oral bioavailability. However, the isoindoloquinazolinone core’s lipophilicity (cLogP ~3.5) may limit absorption without formulation aids .